Cas no 79617-28-0 (L-allo-Threoninemethylester)

• Product Name: L-allo-Threoninemethylester
• CAS No: 79617-28-0
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 984785
• PubChem ID: 324007
• Update Time: 2025-04-20

L-allo-Threoninemethylester Chemical and Physical Properties

Names and Identifiers

• L-allo-Threoninemethylester
• CHEBI:184044
• NS00004606
• AKOS009159377
• MFCD09250866
• 2-amino-3-hydroxybutanoic acid methyl ester
• 2065185-81-9
• NSC287508
• Methyl 2-amino-3-hydroxybutanoate
• A821912
• dl-Threonine, methyl ester
• SCHEMBL158741
• 79617-28-0
• Methyl 2-amino-3-hydroxybutanoate #
• EN300-61569
• dl-threonine methyl ester
• Methyl2-amino-3-hydroxybutanoate
• NSC-287508
• FT-0628025
• SY263671
• methyl (2R,3R)-2-amino-3-hydroxy-butanoate
• L-Allo-threonine methyl ester
• D-Threonine, methyl ester
• methyl (2S,3R)-2-amino-3-hydroxy-butanoate
• 53216-06-1

• Inchi： 1S/C5H11NO3/c1-3(7)4(6)5(8)9-2/h3-4,7H,6H2,1-2H3
• InChI Key： TVHCXXXXQNWQLP-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: -0.43220